Cas no 1805433-68-4 (Methyl 4-aminomethyl-2-bromo-6-cyanophenylacetate)

• Product Name: Methyl 4-aminomethyl-2-bromo-6-cyanophenylacetate
• CAS No: 1805433-68-4
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 4939001
• Update Time: 2025-06-25

Methyl 4-aminomethyl-2-bromo-6-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminomethyl-2-bromo-6-cyanophenylacetate

• Inchi： 1S/C11H11BrN2O2/c1-16-11(15)4-9-8(6-14)2-7(5-13)3-10(9)12/h2-3H,4-5,13H2,1H3
• InChI Key： IQUOKBHSHBDHEO-UHFFFAOYSA-N
• SMILES： BrC1=CC(CN)=CC(C#N)=C1CC(=O)OC

Computed Properties

• Exact Mass: 282.00039 g/mol
• Monoisotopic Mass: 282.00039 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.1
• Molecular Weight: 283.12

Additional information on Methyl 4-aminomethyl-2-bromo-6-cyanophenylacetate

Comprehensive Overview of Methyl 4-aminomethyl-2-bromo-6-cyanophenylacetate (CAS No. 1805433-68-4)

Methyl 4-aminomethyl-2-bromo-6-cyanophenylacetate (CAS No. 1805433-68-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique bromo and cyano functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure, which includes an aminomethyl moiety and an ester group, makes it particularly valuable for constructing complex heterocycles and peptidomimetics.

In recent years, the demand for Methyl 4-aminomethyl-2-bromo-6-cyanophenylacetate has surged due to its applications in drug discovery, particularly in the synthesis of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in targeted therapy and precision medicine, aligning with the growing trend of personalized healthcare. The compound’s CAS No. 1805433-68-4 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in cutting-edge research.

One of the key advantages of Methyl 4-aminomethyl-2-bromo-6-cyanophenylacetate is its compatibility with modern synthetic methodologies, such as cross-coupling reactions and click chemistry. These techniques are widely used in the development of bioconjugates and fluorescent probes, which are essential tools in molecular imaging and diagnostics. The compound’s bromo substituent also facilitates further functionalization, making it a preferred choice for modular synthesis.

From an industrial perspective, Methyl 4-aminomethyl-2-bromo-6-cyanophenylacetate is produced under stringent quality control standards to ensure high purity and consistency. Manufacturers often highlight its low toxicity profile and stability under ambient conditions, which are critical factors for large-scale applications. Additionally, the compound’s cyano group contributes to its utility in the design of metal-organic frameworks (MOFs), a hot topic in materials science due to their potential in gas storage and catalysis.

Environmental and regulatory considerations are also driving interest in Methyl 4-aminomethyl-2-bromo-6-cyanophenylacetate. As the chemical industry shifts toward green chemistry principles, researchers are investigating solvent-free and energy-efficient routes to synthesize this compound. Its biodegradability and low bioaccumulation potential further enhance its appeal for sustainable applications.

In summary, Methyl 4-aminomethyl-2-bromo-6-cyanophenylacetate (CAS No. 1805433-68-4) represents a pivotal building block in modern chemistry. Its multifaceted applications, from drug development to advanced materials, underscore its importance in both academic and industrial settings. As scientific advancements continue to evolve, this compound is poised to play an even greater role in addressing global challenges in healthcare and technology.